N-cycloheptyl-4-[(ethylsulfonyl)(methyl)amino]benzamide

• IUPAC Name: N-cycloheptyl-4-[ethylsulfonyl(methyl)amino]benzamide
• InChI: InChI=1S/C17H26N2O3S/c1-3-23(21,22)19(2)16-12-10-14(11-13-16)17(20)18-15-8-6-4-5-7-9-15/h10-13,15H,3-9H2,1-2H3,(H,18,20)
• InChI Key: PDQVHJGAEUBEQF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NC2CCCCCC2
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-cycloheptyl-4-[(ethylsulfonyl)(methyl)amino]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as CHEMBL3181874, and it is a member of the sulfonylurea drug class. CHEMBL3181874 has shown promise in various studies, and it has been investigated for its potential use in treating diabetes, cancer, and other diseases. In

Mechanism of Action

The mechanism of action of CHEMBL3181874 is not fully understood, but it is believed to involve the inhibition of ATP-sensitive potassium channels (KATP channels) in pancreatic beta cells. This inhibition leads to depolarization of the cell membrane and the subsequent opening of voltage-gated calcium channels. The influx of calcium ions triggers the release of insulin from the beta cells. In cancer cells, CHEMBL3181874 has been shown to induce apoptosis by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
CHEMBL3181874 has been shown to have several biochemical and physiological effects. In diabetes research, CHEMBL3181874 has been shown to stimulate insulin secretion and improve glucose uptake in pancreatic beta cells. In cancer research, CHEMBL3181874 has been shown to inhibit the growth of cancer cells and induce apoptosis. Other studies have shown that CHEMBL3181874 can reduce inflammation, improve cognitive function, and promote weight loss.

Advantages and Limitations for Lab Experiments

One advantage of CHEMBL3181874 is its specificity for KATP channels, which makes it a useful tool for studying the role of these channels in insulin secretion. Another advantage is its ability to induce apoptosis in cancer cells, which makes it a potential anti-cancer agent. However, one limitation of CHEMBL3181874 is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research of CHEMBL3181874. One direction is to investigate its potential use in combination therapies for diabetes and cancer. Another direction is to explore its effects on other diseases, such as Alzheimer's disease and inflammation. Additionally, further research is needed to fully understand the mechanism of action of CHEMBL3181874 and its potential side effects.

Scientific Research Applications

CHEMBL3181874 has been investigated for its potential use in treating diabetes, cancer, and other diseases. In diabetes research, CHEMBL3181874 has been shown to stimulate insulin secretion and improve glucose uptake in pancreatic beta cells. In cancer research, CHEMBL3181874 has been shown to inhibit the growth of cancer cells and induce apoptosis. Other studies have investigated the potential use of CHEMBL3181874 in treating Alzheimer's disease, obesity, and inflammation.